2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol

• CAS No.: 111481-95-9
• Molecular Formula: C26H30O
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 2,4-bis[2-(2-methylphenyl)propan-2-yl]phenol
• InChI: InChI=1S/C26H30O/c1-18-11-7-9-13-21(18)25(3,4)20-15-16-24(27)23(17-20)26(5,6)22-14-10-8-12-19(22)2/h7-17,27H,1-6H3
• InChI Key: XZDSISZDWHKMQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(C)(C)C2=CC(=C(C=C2)O)C(C)(C)C3=CC=CC=C3C

Description

2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol is an organic compound with the molecular formula C26H30O. It is known for its complex structure, which includes two 2-methylphenyl groups attached to a central phenol ring. This compound is used in various industrial and scientific applications due to its unique chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol typically involves the reaction of ortho-cresol with acetone in the presence of a catalyst such as dodecanethiol. The reaction is carried out at a controlled temperature of around 40°C, with acetone being added dropwise over a period of 30 minutes .

Industrial Production Methods

In industrial settings, the production of this compound may involve more advanced techniques and equipment to ensure high yield and purity. The use of continuous flow reactors and automated systems can optimize the reaction conditions and minimize the formation of byproducts.

Chemical Reactions Analysis

Types of Reactions

2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of quinones and other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into more saturated derivatives.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, leading to the formation of ethers and esters.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various quinones, ethers, esters, and reduced derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in ring-opening polymerization reactions of cyclic esters and as an intermediate in the synthesis of UV light absorbers and stabilizers.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.

Medicine: Its potential therapeutic properties are being explored in various medical research fields.

Industry: It is used in the production of polymers, coatings, and other industrial materials due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol involves its ability to undergo polymerization reactions. This process forms a strong and durable network of molecules, providing stability and enhancing the material properties of the final product . The compound’s molecular targets and pathways are still under investigation, but its interaction with various chemical and biological systems is well-documented.

Comparison with Similar Compounds

Similar Compounds

4,4’-Propane-2,2-diylbis(2-methylphenol): This compound has a similar structure but differs in the positioning of the methyl groups.

2,2-Bis(4-hydroxy-3-methylphenyl)propane: Known for its use in the production of epoxy resins and other polymers.

Uniqueness

2,4-Bis[2-(2-methylphenyl)propan-2-yl]phenol stands out due to its specific arrangement of methylphenyl groups, which imparts unique chemical properties and reactivity. Its ability to participate in a wide range of chemical reactions and its applications in various fields highlight its versatility and importance in scientific research and industrial applications .